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Compound of Interest

Compound Name: Methoxyacetonitrile

Methoxyacetonitrile: A Technical Overview

CAS Number: 1738-36-9[1][2][3][4]

This technical guide provides a comprehensive overview of Methoxyacetonitrile, a versatile
organic compound utilized in various chemical syntheses. The document details its chemical
and physical properties, safety and handling information, and established experimental
protocols for its synthesis, purification, and analysis.

Chemical and Physical Properties

Methoxyacetonitrile, also known as 2-methoxyacetonitrile, is a clear, colorless to light yellow
liquid.[2][5] It serves as a valuable organic building block and intermediate in the synthesis of
more complex molecules, including pharmaceuticals.[1][2] Its utility also extends to applications
as a solvent in chemical reactions and in the production of specialty polymers.[2]

Table 1: Physical and Chemical Properties of Methoxyacetonitrile
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Property Value Source(s)

Molecular Formula CsHsNO [1112][3]

Molecular Weight 71.08 g/mol [1][2][6]
Clear colorless to light yellow

Appearance o [2][5]
liquid

Boiling Point 118-119 °C (at 731 mmHQg) [2]

Density 0.946 - 0.956 g/mL (at 25 °C) [2]

Refractive Index 1.380 - 1.381 (at 20 °C) [2]

Flash Point 31-32°C(87.8-89.6 °F) 41171

B Soluble in water to some

Solubility [5]
extent

LogP -0.61 [4]

Vapor Pressure

18.8 + 0.2 mmHg (at 25°C)

[4]

Safety and Hazard Information

Methoxyacetonitrile is classified as a hazardous chemical and a dangerous good for

transport.[1][7] It is a flammable liquid and vapor.[6][7] Exposure through inhalation, skin

contact, or ingestion is harmful.[6][7]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)
Flammable liquid and
Hazard Statements H226 [6]
vapor.
H302 Harmful if swallowed. [6]
Harmful in contact
H312 _ _ [6]
with skin.
H332 Harmful if inhaled. [6]
Keep away from heat,
Precautionary sparks, open flames,
P210
Statements and hot surfaces. No
smoking.
Keep container tightl
P233 P oy
closed.
Ground/bond
P240 container and
receiving equipment.
Wear protective
gloves/protective
P280 clothing/eye
protection/face
protection.
IF SWALLOWED: Call
a POISON
P301 + P312 _
CENTER/doctor if you
feel unwell.
IF INHALED: Remove
person to fresh air and
keep comfortable for
P304 + P340 + P312 breathing. Call a
POISON
CENTER/doctor if you
feel unwell.
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Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of methoxyacetonitrile are
crucial for researchers.

A common and well-documented method for the preparation of methoxyacetonitrile is through
the methylation of glycolonitrile (formaldehyde cyanohydrin), which is formed in situ from
sodium cyanide and formaldehyde.[8]

Protocol: Synthesis via Methylation of In Situ Generated Glycolonitrile[8]
e Materials:

o Sodium cyanide (pulverized)

[¢]

Paraformaldehyde

Water

o

o

Methyl sulfate
o |ce
e Procedure:

o In a three-necked flask equipped with a stirrer, dropping funnel, and thermometer, prepare
a solution of 82 g (1.67 moles) of pulverized sodium cyanide in 165 cc of water.

o Start the stirrer and add 50 g (1.67 moles) of paraformaldehyde in small portions,
maintaining the temperature between 20-25 °C. Use a cooling bath (ice-salt mixture) as
needed.

o Once the paraformaldehyde has been added and the temperature is stable, cool the flask
contents to 13 °C.

o Begin adding 210 g (1.67 moles) of methyl sulfate from the dropping funnel. An exothermic
reaction should commence. Maintain the reaction temperature at 12—15 °C by adjusting
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the addition rate and using the cooling bath. This step typically takes at least twenty
minutes.

o After the first addition of methyl sulfate is complete, stir the mixture for an additional twenty
minutes while maintaining the temperature at 12—-15 °C.

o Add a second portion of 82 g of sodium cyanide to the reaction mixture.

o Cool the mixture to 10 °C and add a second portion of 210 g of methyl sulfate, again
keeping the temperature between 12-15 °C.

o After the addition is complete, stir for one hour. The reaction mixture will separate into two
layers.

o Separate the upper layer (crude methoxyacetonitrile). Distill the lower aqueous layer
until 50-60 cc of distillate is collected. Saturate this distillate with sodium chloride and
separate the upper oily layer, combining it with the previously separated crude product.

o The combined crude product is then purified by fractional distillation.
Purification of the crude product is essential to achieve high purity methoxyacetonitrile.
Protocol: Purification by Fractional Distillation[8]
e Apparatus:

Distillation flask

[¢]

o

Fractionating column

Condenser

[e]

o

Receiving flask
e Procedure:

o Combine the crude fractions obtained from the synthesis.
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o Set up for fractional distillation at atmospheric pressure using an efficient fractionating
column.

o Carefully heat the distillation flask.

o Collect the fraction that distills at 118-122 °C. This fraction is the purified
methoxyacetonitrile, obtained as a colorless liquid.

Quantitative analysis of nitriles like methoxyacetonitrile can be performed using standard
chromatographic techniques. While specific validated methods for methoxyacetonitrile are not
detailed in the searched literature, general methods for aromatic and aliphatic nitriles can be
readily adapted.[9]

Table 3: Recommended Analytical Techniques

Typical
Technique Detector Column/Mobile Suitability
Phase

) Excellent for
A polar capillary i .
assessing purity and

Gas Chromatography  Flame lonization column (e.g., wax- o _
quantifying volatile
(GO) Detector (FID) based) would be ) - ]
) impurities or residual
suitable.

solvents.[9]

Areversed-phase C18

) ) ) Suitable for
High-Performance column with a mobile o

o o quantifying non-
Liquid phase of acetonitrile o -

UV Detector ) volatile impurities and
Chromatography and water is o )
monitoring reaction

(HPLC) commonly used for

rogress.[9
related compounds. prog el

Biological Activity and Signaling Pathways

Based on the available scientific literature, methoxyacetonitrile is primarily characterized as a
synthetic intermediate and building block.[1][2] There is no significant body of research
detailing its specific biological activities or its direct interaction with cellular signaling pathways.
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One source mentions its use in creating acrylate polymers for animal health applications, but
this does not describe a direct biological or signaling role.[10] Therefore, a diagram of a
signaling pathway directly involving methoxyacetonitrile cannot be provided. Instead, a logical
workflow for its chemical synthesis and purification is presented below.

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis and purification of

methoxyacetonitrile.
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1. Reagent Prep:
- NaCN Solution
- Paraformaldehyde

2. In Situ Formation:
- Glycolonitrile formed
- Temp: 20-25°C

3. First Methylation:
- Add Methyl Sulfate
- Temp: 12-15°C

4. Second Addition:
- Add more NaCN
- Cool to 10°C

5. Second Methylation:
- Add more Methyl Sulfate
- Temp: 12-15°C

6. Phase Separation: 7. Aqueous Extraction:
- Separate upper organic layer - Distill aqueous layer
(Crude Product) - Salt out product

8. Combine Crude Product

Figure 1: Synthesis Workflow for Methoxyacetonitrile

Click to download full resolution via product page

Caption: Figure 1: Synthesis Workflow for Methoxyacetonitrile
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‘ Combined Crude Methoxyacetonitrile \

Fractional Distillation
(Atmospheric Pressure)

Vapor Residue

Collect Fraction at Lower/Higher Boiling Fractions
118-122°C (Waste)

Purified Methoxyacetonitrile

(>95% Purity)

Figure 2: Purification Workflow
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Caption: Figure 2: Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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